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Compound of Interest

Compound Name: (S)-tert-butyl 3-hydroxybutanoate

Cat. No.: B1311638

Essential Safety and Handling Guide for (S)-tert-
butyl 3-hydroxybutanoate

This guide provides critical safety, handling, and disposal information for (S)-tert-butyl 3-
hydroxybutanoate, tailored for researchers, scientists, and drug development professionals.
Adherence to these protocols is essential for ensuring a safe laboratory environment and
maintaining experimental integrity.

Hazard Identification and Classification

(S)-tert-butyl 3-hydroxybutanoate is classified as an irritant. Based on the Globally
Harmonized System (GHS), it presents the following hazards:

e H315: Causes skin irritation (Skin Corrosion/Irritation, Category 2)[1].
e H319: Causes serious eye irritation (Serious Eye Damage/Eye Irritation, Category 2A)[1].

e H335: May cause respiratory irritation (Specific Target Organ Toxicity, Single Exposure;
Respiratory tract irritation, Category 3)[1].

The signal word for this chemical is "Warning"[1].
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BENGHE O ey &

Personal Protective Equipment (PPE) and
Engineering Controls

Proper engineering controls and personal protective equipment are paramount to minimize

exposure and ensure safety.
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Control/Equipment

Specifications

Purpose

Engineering Controls

Chemical Fume Hood

Use only in a well-ventilated
area, preferably within a
chemical fume hood to control

vapor exposure[2][3].

Safety Shower & Eyewash

Station

Must be readily accessible in

the immediate work area[3].

Eye and Face Protection

Safety Goggles or Glasses

Weatr tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards[4][5][6].
A face shield may be required

for splash hazards.

Skin Protection

Chemical-Resistant Gloves

Handle with impervious gloves
(e.g., Nitrile or Neoprene
rubber). Inspect gloves prior to
use and dispose of them in
accordance with laboratory
practices[4][5][6][7]-

Laboratory Coat/Impervious
Clothing

Wear a standard laboratory

coat. For larger quantities or
significant splash risk, wear

fire/flame resistant and

impervious clothing[3][4][5].

Respiratory Protection

Air-Purifying Respirator

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with
appropriate cartridges (e.qg.,
multi-purpose combination
(US) or type ABEK (EN
14387))[4][5]. Respirators must
be NIOSH (US) or CEN (EU)
approved[2][5].
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Operational Plan: Handling and Storage Protocols

Handling:

Preparation: Before handling, ensure all required PPE is worn correctly. Confirm that the
chemical fume hood is functioning properly.

Dispensing: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist[3][5]. Use
non-sparking tools and ground all equipment to prevent static discharge|[2].

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling[5][8]. Contaminated clothing should be removed and washed before reuse[5][8].

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place[2][7].
Keep away from sources of ignition such as heat, sparks, and open flames[2][3][7].

Store in a designated corrosives area if necessary and away from incompatible materials like
strong oxidizing agents and strong acids[2].

Emergency Procedures and First Aid

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention[4][5][8].

Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty
of water. If skin irritation occurs, get medical advice/attention[4][5][8].

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention[4][5][8].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately[4][5][8].

Spill and Disposal Plan
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Accidental Release Measures:

o Evacuate: Evacuate personnel to a safe area and ensure adequate ventilation[4][5].
o Control Ignition Sources: Remove all sources of ignition[4][5].

o Containment: Use personal protective equipment. Contain the spillage.

e Clean-up: For small spills, absorb with a non-combustible, inert material (e.g., sand,
diatomite, universal binders) and collect for disposal[3][6]. Use spark-proof tools and
explosion-proof equipment. Do not let the chemical enter drains[4][5].

Waste Disposal:
» Dispose of waste chemical and contaminated materials in suitable, closed containers[4].
» Disposal must be in accordance with local, state, and federal regulations.

o Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning[4].
Alternatively, packaging can be punctured to render it unusable and disposed of in a sanitary
landfill. For combustible packaging, controlled incineration is a possible disposal route[4].
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Preparation Phase

1. Conduct Risk Assessment
(Review SDS)

Proceed

2. Don Correct PPE
(Goggles, Gloves, Lab Coat)

Proceed

3. Verify Engineering Controls
(Fume Hood, Eyewash Station)

Begin Work

Handling Phase

( 4. Handle Chemical in Fume Hood )‘ ———————————————————————————

4

fter Use If Occurs If Occurs

Emergency Scenari

- » Personal Exposure

5. Store Properly
(Cool, Dry, Well-Ventilated)

End of Day

Conclus%m Phase

( 6. Decontaminate Work Area )

Final Step

7. Dispose of Waste
(Follow Regulations)

Click to download full resolution via product page

Caption: Workflow for Safely Handling (S)-tert-butyl 3-hydroxybutanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling (S)-tert-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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